Cas no 898773-71-2 (3,4-Dichloro-2'-piperidinomethyl benzophenone)

• Product Name: 3,4-Dichloro-2'-piperidinomethyl benzophenone
• CAS No: 898773-71-2
• MF: C₁₉H₁₉Cl₂NO
• MW: 348.266263246536
• MDL: MFCD03842501
• CID: 871222
• PubChem ID: 24725218
• Update Time: 2025-11-06

3,4-Dichloro-2'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (3,4-dichlorophenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 3,4-DICHLORO-2'-PIPERIDINOMETHYL BENZOPHENONE
• 3,4-DICHLORO-2'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• MFCD03842501
• (3,4-Dichlorophenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
• DTXSID60643614
• AKOS016020689
• 898773-71-2
• 3,4-dichloro-2'-piperidinomethylbenzophenone
• 3,4-Dichloro-2'-piperidinomethyl benzophenone

• MDL： MFCD03842501
• Inchi： 1S/C19H19Cl2NO/c20-17-9-8-14(12-18(17)21)19(23)16-7-3-2-6-15(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2
• InChI Key： TVPJJIXKYYPGIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1=CC=CC=C1CN1CCCCC1)=O)Cl

Computed Properties

• Exact Mass: 347.08400
• Monoisotopic Mass: 347.0843696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 5.14820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-Dichloro-2'-piperidinomethyl benzophenone

Comprehensive Overview of 3,4-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-71-2): Properties, Applications, and Industry Insights

3,4-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-71-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzophenone derivative is characterized by the presence of a piperidinomethyl group and two chlorine atoms at the 3 and 4 positions, which contribute to its distinct chemical reactivity and biological activity. Researchers and industry professionals often search for terms like "synthesis of 3,4-Dichloro-2'-piperidinomethyl benzophenone", "CAS 898773-71-2 applications", and "benzophenone derivatives in drug discovery", reflecting the growing interest in this compound.

The molecular structure of 3,4-Dichloro-2'-piperidinomethyl benzophenone makes it a valuable intermediate in the synthesis of more complex molecules. Its piperidine moiety is particularly noteworthy, as piperidine rings are commonly found in bioactive compounds and pharmaceuticals. Recent studies have explored its potential as a building block for central nervous system (CNS) drugs, with researchers investigating its role in modulating specific neurotransmitter systems. The compound's chlorinated aromatic ring also enhances its stability and lipophilicity, properties that are crucial for drug bioavailability.

In the context of current research trends, 3,4-Dichloro-2'-piperidinomethyl benzophenone aligns with the growing demand for novel heterocyclic compounds in medicinal chemistry. The pharmaceutical industry's focus on targeted drug delivery and small molecule therapeutics has increased the relevance of such specialized intermediates. Questions frequently searched in academic circles include "mechanism of action of piperidine-containing compounds" and "role of benzophenone derivatives in photopharmacology", indicating the compound's multidisciplinary applications.

From a synthetic chemistry perspective, the preparation of CAS 898773-71-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. The compound's crystalline properties and solubility characteristics make it suitable for various analytical techniques, including X-ray crystallography and NMR spectroscopy. These properties are particularly important for quality control in pharmaceutical manufacturing, where searches for "analytical methods for benzophenone derivatives" and "characterization of chlorinated aromatic compounds" are common.

The safety profile and handling requirements of 3,4-Dichloro-2'-piperidinomethyl benzophenone are subjects of ongoing research, with particular attention to its environmental fate and biodegradation pathways. As sustainability becomes a key concern in chemical industries, researchers are investigating green chemistry approaches for synthesizing and utilizing such compounds. This aligns with frequent search queries about "eco-friendly synthesis of pharmaceutical intermediates" and "biodegradable aromatic compounds" in scientific literature and patent databases.

Looking forward, the potential applications of 3,4-Dichloro-2'-piperidinomethyl benzophenone extend beyond pharmaceuticals into materials science. Its photophysical properties and molecular architecture make it a candidate for developing advanced functional materials, particularly in the field of organic electronics and sensor technologies. The compound's ability to form stable complexes with various metals is another area of active investigation, responding to industry searches for "metal-organic frameworks with benzophenone ligands" and "piperidine-containing materials for catalysis".

In conclusion, 3,4-Dichloro-2'-piperidinomethyl benzophenone (CAS No. 898773-71-2) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique combination of aromatic chlorination and heterocyclic substitution patterns continues to inspire innovative research, addressing current challenges in drug development, material science, and sustainable chemistry. As evidenced by search trends and publication activity, this compound remains at the forefront of specialty chemical innovation, with its full range of applications yet to be fully explored.